
Introduction: The Strategic Importance of the
Isoquinolinone Core

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Aminoisoquinolin-1(2H)-one

CAS No.: 216099-46-6

Cat. No.: B1524380

Get Quote

In the landscape of contemporary medicinal chemistry, the isoquinolinone scaffold has

emerged as a "privileged structure," a molecular framework that demonstrates the ability to

bind to multiple, diverse biological targets. 6-Aminoisoquinolin-1(2H)-one, in particular,

stands as a critical starting material and core structural motif in the development of novel

therapeutics, especially in oncology and neurobiology.[1] Its utility stems from a combination of

rigid structural conformation, which aids in specific receptor binding, and the presence of

versatile functional groups—an amine and a lactam—that allow for extensive chemical

modification and optimization of pharmacological properties.

This guide provides a comprehensive technical overview of 6-Aminoisoquinolin-1(2H)-one,

intended for researchers, scientists, and drug development professionals. We will delve into its

fundamental physicochemical properties, validated synthetic routes, characterization protocols,

and its pivotal role as a pharmacophore, with a special focus on its application in the design of

Poly (ADP-ribose) polymerase (PARP) inhibitors.

Part 1: Core Molecular and Physicochemical Profile
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The foundational step in leveraging any chemical entity for drug development is a thorough

understanding of its intrinsic properties. These data inform everything from reaction

stoichiometry and purification strategies to formulation and ADME (Absorption, Distribution,

Metabolism, and Excretion) profiling.

Molecular Formula and Weight
The identity of 6-Aminoisoquinolin-1(2H)-one is defined by its elemental composition and

corresponding molecular weight. These parameters are fundamental for all analytical and

synthetic calculations.

Property Value Source(s)

Molecular Formula C₉H₈N₂O
PubChem[2], Sigma-Aldrich[3],

Chem-Impex[1]

Molecular Weight 160.17 g/mol PubChem[2], Sigma-Aldrich[3]

Monoisotopic Mass 160.0637 g/mol PubChem[2]

CAS Number 216099-46-6 Chem-Impex[1], PubChem[2]

Appearance Light or pale yellow solid Chem-Impex[1]

Structural Identifiers
For unambiguous identification in literature and databases, the following structural identifiers

are used:

Identifier Type Value Source(s)

IUPAC Name 6-amino-2H-isoquinolin-1-one PubChem[2]

SMILES
NC1=CC=C2C(NC=CC2=C1)=

O
Sigma-Aldrich[3]

InChI Key
IZATWLMRJBAQAH-

UHFFFAOYSA-N
PubChem[2], Sigma-Aldrich[3]
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Part 2: Synthesis and Characterization
The reliable and scalable synthesis of 6-Aminoisoquinolin-1(2H)-one is paramount for its use

in research and development. This section outlines a validated synthetic protocol and the

analytical methods required to confirm its identity and purity.

Synthetic Workflow: A Validated Route
A common and effective method for synthesizing 6-Aminoisoquinolin-1(2H)-one involves a

two-stage process starting from 6-bromoisoquinolin-1(2H)-one. This approach utilizes a

palladium-catalyzed Buchwald-Hartwig amination followed by hydrolysis of the resulting imine.

[4]

Stage 1: Buchwald-Hartwig Amination

Stage 2: Hydrolysis

6-Bromoisoquinolin-1(2H)-one

Intermediate Imine Adduct

Reacts with

Diphenylmethanimine Pd₂(dba)₃ / BINAP

Catalyst System

Sodium t-butoxide

Base

Toluene, 105°C, 72h

Conditions

6-Aminoisoquinolin-1(2H)-one

Hydrolyzed by

Hydroxylamine hydrochloride Sodium acetate Methanol, 20°C, 72h

Conditions

Click to download full resolution via product page

Caption: Synthetic workflow for 6-Aminoisoquinolin-1(2H)-one.

Experimental Protocol: Synthesis from 6-
Bromoisoquinolin-1(2H)-one
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This protocol is adapted from a patented synthetic procedure.[4]

Materials:

6-Bromoisoquinolin-1(2H)-one

Diphenylmethanimine

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

Sodium t-butoxide

Toluene

Hydroxylamine hydrochloride

Sodium acetate

Methanol (MeOH)

Dichloromethane (DCM)

Procedure:

Stage 1: Amination Reaction Setup

To a reaction vessel, add 6-bromoisoquinolin-1(2H)-one (2.232 mmol),

diphenylmethanimine (2.68 mmol), BINAP (1.562 mmol), and sodium t-butoxide (6.69

mmol).

Add toluene (4 mL) to create a slurry.

Degas the slurry with a stream of nitrogen for 10 minutes to create an inert atmosphere,

which is critical for the stability and activity of the palladium catalyst.

Add the catalyst, Pd₂(dba)₃ (0.111 mmol), to the degassed mixture.
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Heat the reaction mixture to 105°C and maintain for 72 hours.

Stage 2: Hydrolysis and Workup

After 72 hours, cool the reaction mixture to room temperature.

Add hydroxylamine hydrochloride (4.02 mmol), sodium acetate (5.36 mmol), and MeOH

(20 mL).

Stir the mixture at room temperature for an additional 72 hours to ensure complete

hydrolysis of the imine intermediate.

Concentrate the reaction mixture under reduced pressure to remove the solvents.

Purification

Purify the resulting crude product by silica gel chromatography.

Elute the column using a gradient of 0-10% MeOH in DCM.

Combine the fractions containing the desired product and concentrate to yield 6-
Aminoisoquinolin-1(2H)-one as a tan powder (90% yield reported).[4]

Confirm product identity via LCMS (Liquid Chromatography-Mass Spectrometry), looking

for the expected [M+H]⁺ ion at m/z 161.1.[4]

Analytical Characterization: Confirming Identity and
Purity
Rigorous characterization is essential to validate the successful synthesis of the target

compound.

Proton NMR (¹H NMR) Spectroscopy Protocol: While a specific spectrum for 6-
Aminoisoquinolin-1(2H)-one is not provided in the search results, a standard protocol for its

acquisition would be as follows.[5]

Sample Preparation: Dissolve 5-10 mg of the synthesized solid in ~0.7 mL of a deuterated

solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. The choice of solvent is critical;
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DMSO-d₆ is often suitable for this class of compounds due to its ability to dissolve polar

compounds and to exchange with labile N-H protons.

Spectrometer Setup: Record the spectrum on a spectrometer with a minimum frequency of

300 MHz to achieve adequate resolution of aromatic signals.[5]

Data Acquisition: Acquire the spectrum using a standard single-pulse experiment. The

number of scans should be adjusted (typically 16-64) to obtain a good signal-to-noise ratio.

Data Processing: Process the acquired data by applying Fourier transformation. The

resulting spectrum should be referenced, phased, and baseline-corrected.

Expected ¹H NMR Spectral Features: Based on the structure, one would anticipate signals

corresponding to the aromatic protons on the isoquinolinone core and the protons of the

primary amine. The electron-donating amino group at the 6-position will influence the chemical

shifts of the adjacent protons (H-5 and H-7), typically shifting them upfield relative to the

unsubstituted parent compound. The two protons on the vinyl portion of the lactam ring (H-3

and H-4) and the N-H protons (one on the lactam and two on the amine) would also be

present.

Part 3: Application in Drug Discovery - The PARP
Inhibitor Paradigm
The isoquinolinone scaffold is a cornerstone in the design of inhibitors for the PARP enzyme

family.[6] This application provides a compelling case study for the utility of 6-
Aminoisoquinolin-1(2H)-one as a key building block.[1]

The Role of PARP in DNA Repair and Oncology
Poly (ADP-ribose) polymerase (PARP), particularly PARP-1, is a critical enzyme in the cellular

response to DNA damage.[6] It detects single-strand breaks (SSBs) in DNA and initiates their

repair through the Base Excision Repair (BER) pathway. In cancer therapy, inhibiting PARP has

a profound effect, especially in tumors with pre-existing defects in other DNA repair pathways,

such as those with BRCA1/2 mutations. This concept is known as "synthetic lethality," where

the inhibition of one pathway (PARP) in a cell that is already deficient in another (homologous

recombination) leads to cell death.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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